diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate

• IUPAC Name: diethyl 5-[2,5-dimethyl-3-[2-(4-methylpiperidin-1-yl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C26H34N2O5/c1-6-32-25(30)20-13-21(26(31)33-7-2)15-22(14-20)28-18(4)12-23(19(28)5)24(29)16-27-10-8-17(3)9-11-27/h12-15,17H,6-11,16H2,1-5H3
• InChI Key: XRHAYNYQQOYMQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)N2C(=CC(=C2C)C(=O)CN3CCC(CC3)C)C)C(=O)OCC
• Molecular Formula: C26H34N2O5
• Molecular Weight: 454.6 g/mol

Description

Diethyl 5-(2,5-dimethyl-3-(2-(4-methylpiperidin-1-yl)acetyl)-1H-pyrrol-1-yl)isophthalate is a useful research compound. Its molecular formula is C26H34N2O5 and its molecular weight is 454.567. The purity is usually 95%.
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Scientific Research Applications

Cardioactivity and Solid-State Structure

Compounds structurally related to dihydropyridines have been synthesized and their molecular structures determined by X-ray crystallography, showing potential as vasodilators in cardioactivity studies. These findings suggest potential applications in developing antihypertensive or antianginal agents due to their vasodilatory properties without significant negative inotropic activity (McKenna et al., 1988).

Antiviral Activity

Research on nucleosides modified at the 5-position of the pyrimidine nucleosides has shown significant antiviral activity against orthopoxvirus infections. These modifications suggest a pathway for developing new antiviral agents, highlighting the importance of chemical modifications in enhancing biological activity (Fan et al., 2006).

Material Science Applications

The design of novel bilayer compounds with 1D channels has been explored, resulting in materials that show preferential adsorption of H2 over N2. These findings have implications for developing new materials for gas separation technologies (Kongshaug & Fjellvåg, 2006).

Synthesis and Molecular Docking

The synthesis of novel pyridine and fused pyridine derivatives, followed by in silico molecular docking screenings, has been reported. These compounds exhibit antimicrobial and antioxidant activity, indicating their potential in pharmaceutical applications (Flefel et al., 2018).

Optically Active Polymers

Research into synthesizing thermally stable and optically active polyesters containing a chiral pendent group demonstrates the intersection of organic synthesis and materials science. These polymers' good thermal stability and excellent solubility open avenues for their application in high-performance materials (Mallakpour & Kolahdoozan, 2007).